Cas no 25389-28-0 (Phenol,3-(2-benzothiazolyl)-)
Phenol,3-(2-benzothiazolyl)- structure
Product Name:Phenol,3-(2-benzothiazolyl)-
CAS No:25389-28-0
MF:C13H9NOS
MW:227.281661748886
CID:284103
PubChem ID:242605
Update Time:2025-04-19
Phenol,3-(2-benzothiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3-(2-benzothiazolyl)-
- 3-(1,3-BENZOTHIAZOL-2-YL)PHENOL
- 3-(2-Benzothiazolyl)-phenol
- 3-(benzo[d]thiazol-2-yl)phenol
- 3-benzothiazol-2-yl-phenol
- Phenol,3-(2-benzothiazolyl)
- BDBM33577
- NSC-51369
- DTXSID70287508
- doi:10.14272/JIWVTDBBMGSTFI-UHFFFAOYSA-N
- AKOS003289889
- 25389-28-0
- SMR000074978
- 10.14272/JIWVTDBBMGSTFI-UHFFFAOYSA-N
- HMS2290D17
- SR-01000270411
- NCI60_004244
- CHEMBL149322
- SCHEMBL2248827
- SR-01000270411-1
- NSC51369
- MLS000063319
- cid_242605
-
- Inchi： 1S/C13H9NOS/c15-10-5-3-4-9(8-10)13-14-11-6-1-2-7-12(11)16-13/h1-8,15H
- InChI Key： JIWVTDBBMGSTFI-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1C1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 227.04000
- Monoisotopic Mass: 227.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 61.36000
- LogP: 3.66890
Phenol,3-(2-benzothiazolyl)- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Phenol,3-(2-benzothiazolyl)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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